Cas no 778593-18-3 (1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide)

• Product Name: 1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide
• CAS No: 778593-18-3
• MF: C₁₀H₁₂F₆N₄O₄S₂
• MW: 430.347100257874
• CID: 553196
• PubChem ID: 57649877
• Update Time: 2025-10-14

1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide
• bis(trifluoromethylsulfonyl)azanide,4-(3-methylimidazol-3-ium-1-yl)butanenitrile
• 1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethane)sulfonimide
• DTXSID80470681
• SCHEMBL1882656
• NNNHNBMBLGKXSW-UHFFFAOYSA-N
• bis(trifluoromethylsulfonyl)azanide;4-(3-methylimidazol-3-ium-1-yl)butanenitrile
• 1-(3-Cyanopropyl)-3-methylimidazolium bis((trifluoromethyl)sulfonyl)amide
• 778593-18-3
• 1-(3-cyanopropyl)-3-methyl-1H-imidazol-3-ium; trifluoro[(trifluoromethanesulfonylazanidyl)sulfonyl]methane
• HS-3014
• 3-(3-Cyanopropyl)-1-methyl-1H-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide
• 1-(3-Cyanopropyl)-3-methyl-1H-imidazol-3-ium bis[(trifluoromethyl)sulfonyl]azanide

• MDL： MFCD09265194
• Inchi： 1S/C8H12N3.C2F6NO4S2/c1-10-6-7-11(8-10)5-3-2-4-9;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h6-8H,2-3,5H2,1H3;/q+1;-1
• InChI Key： NNNHNBMBLGKXSW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.N1(C=C[N+](C)=C1)CCCC#N

Computed Properties

• Exact Mass: 430.02041620g/mol
• Monoisotopic Mass: 430.02041620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Boiling Point: 190.5°C at 760 mmHg
• Flash Point: 69°C
• Refractive Index: n20/D 1.441

1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：26